molecular formula C24H27FN2O3S B2484782 3-[(3,4-dimethylphenyl)sulfonyl]-6-fluoro-1-propyl-7-pyrrolidin-1-ylquinolin-4(1H)-one CAS No. 892766-64-2

3-[(3,4-dimethylphenyl)sulfonyl]-6-fluoro-1-propyl-7-pyrrolidin-1-ylquinolin-4(1H)-one

Cat. No.: B2484782
CAS No.: 892766-64-2
M. Wt: 442.55
InChI Key: PLHMQIAPLUBKOA-UHFFFAOYSA-N
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Description

3-[(3,4-dimethylphenyl)sulfonyl]-6-fluoro-1-propyl-7-pyrrolidin-1-ylquinolin-4(1H)-one is a useful research compound. Its molecular formula is C24H27FN2O3S and its molecular weight is 442.55. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Catalysis

Research into the synthesis of hexahydroquinolines using novel ionic liquids demonstrates the utility of sulfonyl-functionalized catalysts in facilitating multi-component condensation reactions. These catalysts offer efficient, homogeneous, and reusable options for synthesizing complex organic compounds under solvent-free conditions, which could be relevant to the synthesis or functionalization of the specified compound (Khazaei et al., 2013).

Molecular Structure Analysis

Studies on derivatives of 4-fluoro-5-sulfonylisoquinoline provide insights into the molecular conformations and interactions of similar sulfonyl-containing compounds. Such structural analyses can inform the design of molecules with desired physical and chemical properties, potentially including the compound (Ohba et al., 2012).

Photooxidation and Photocatalysis

Research on the photooxidation of sulfides into sulfoxides using iridium(III) complexes highlights the potential of fluoro- and sulfonyl-substituted compounds in photocatalytic applications. These findings suggest avenues for employing similar compounds in selective oxidation reactions, which could be relevant for environmental or synthetic applications (Li and Ye, 2019).

Luminescent Materials

The development of iridium(III) complexes for data security protection, leveraging their emission properties, points to the potential use of sulfonyl- and fluoro-substituted compounds in creating advanced luminescent materials. Such materials could find applications in security, signaling, and optical devices (Song et al., 2016).

Properties

IUPAC Name

3-(3,4-dimethylphenyl)sulfonyl-6-fluoro-1-propyl-7-pyrrolidin-1-ylquinolin-4-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C24H27FN2O3S/c1-4-9-27-15-23(31(29,30)18-8-7-16(2)17(3)12-18)24(28)19-13-20(25)22(14-21(19)27)26-10-5-6-11-26/h7-8,12-15H,4-6,9-11H2,1-3H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

PLHMQIAPLUBKOA-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCN1C=C(C(=O)C2=CC(=C(C=C21)N3CCCC3)F)S(=O)(=O)C4=CC(=C(C=C4)C)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C24H27FN2O3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

442.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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